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Compound of Interest

Compound Name: 2-Chlorobenzyl chloride

Cat. No.: B1173229

Essential Safety and Handling Guide for 2-
Chlorobenzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-Chlorobenzyl chloride. Adherence to these procedures is critical

for ensuring laboratory safety and minimizing risk.

Hazard Summary

2-Chlorobenzyl chloride is a combustible liquid and vapor that is harmful if swallowed,
inhaled, or comes into contact with skin.[1][2] It causes severe skin burns and eye damage,
and may cause an allergic skin reaction and respiratory irritation.[2][3] This substance is also
very toxic to aquatic life with long-lasting effects.[2]
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Hazard Classification

Description

Acute Toxicity

Fatal if inhaled.[3] Harmful if swallowed or in
contact with skin.[1][2]

Skin Corrosion/Irritation

Causes severe skin burns.[3] May cause an

allergic skin reaction.[2][3]

Eye Damage/Irritation

Causes serious eye damage.[3] Itis a

lachrymator, meaning it can cause tearing.[4]

Respiratory Sensitization

May cause respiratory irritation.[2]

Carcinogenicity

Suspected of causing cancer.

Environmental Hazard

Very toxic to aquatic organisms, may cause
long-term adverse effects in the aquatic

environment.

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. The type of protective

equipment must be selected according to the concentration and amount of the dangerous

substance at the specific workplace.[3]
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Protection Type Specific Recommendations

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[4] A face shield (minimum 8-inch) may

Eye/Face Protection

be required for supplementary protection.[3]

Handle with gloves. Inspect gloves prior to use
and use proper glove removal technique.[3]
) ] Wear a complete suit protecting against
Skin Protection ) ) ) )
chemicals.[3] All protective clothing (suits,
gloves, footwear, headgear) should be clean,

available each day, and put on before work.[5]

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
experienced.[4] Where risk assessment shows
Respiratory Protection air-purifying respirators are appropriate, use a
full-face respirator with multi-purpose
combination (US) or type ABEK (EN 14387)
respirator cartridges as a backup to engineering

controls.[3]

Operational Plan: Step-by-Step Handling and

Storage
Preparation and Handling

o Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for 2-Chlorobenzyl chloride.

o Ensure Proper Ventilation: Always handle this chemical in a well-ventilated area or in a
chemical fume hood to keep airborne concentrations low.[4]
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» Don Appropriate PPE: Put on all required personal protective equipment, including chemical
safety goggles, a face shield, chemical-resistant gloves, and a lab coat or chemical-resistant
suit.[3][4]

e Avoid Incompatibilities: Keep away from incompatible materials such as moisture, alcohols,
amines, bases, oxidizing agents, and steel.[4]

e Prevent Ignition Sources: Keep away from heat, sparks, and open flames as it is a
combustible liquid.[4][6]

o Handling Practices: Avoid all personal contact, including inhalation. Do not eat, drink, or
smoke when using this product.[1] Wash hands thoroughly after handling.[4]

Storage

o Container Integrity: Store in the original, tightly closed container.[4][7] Containers that have
been opened must be carefully resealed and kept upright to prevent leakage.[3]

» Storage Location: Store in a cool, dry, well-ventilated area away from incompatible
substances and sources of ignition.[4][7] The storage area should be locked up.[1]

o Moisture Protection: This chemical is moisture-sensitive; store protected from moisture.[4]

Emergency Procedures
First Aid

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid immediately.[4]

o Skin Contact: Get medical aid immediately. Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes.[4]

 Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. If not breathing, give artificial respiration. Get medical aid immediately.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Get medical aid immediately.[4]
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Spill Response Workflow

Click to download full resolution via product page
Caption: Workflow for responding to a 2-Chlorobenzyl chloride spill.
Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[7]

o Waste Collection: Collect waste material and contaminated absorbents in a suitable, labeled,
and closed container for disposal.[3][4]

» Professional Disposal: Entrust disposal to a licensed waste disposal company. Do not allow
the product to enter drains or waterways.[6]

o Container Disposal: Empty containers may retain product residue and can be dangerous.[4]
If containers cannot be cleaned for reuse, they should be punctured to prevent re-use and
disposed of at an authorized landfill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-chlorobenzyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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